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Compound of Interest

Compound Name: N-Butyldiethanolamine

Cat. No.: B085499 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your safety in the

laboratory is paramount. This guide provides essential, immediate, and actionable information

for the safe handling of N-Butyldiethanolamine, including personal protective equipment

(PPE) protocols, operational plans, and disposal guidelines. By adhering to these procedures,

you can minimize risks and ensure a secure research environment.

I. Understanding the Risks: Hazard Identification
N-Butyldiethanolamine is a chemical that requires careful handling due to its potential health

effects. It is classified as a substance that can cause severe skin burns and serious eye

damage.[1][2] Inhalation may lead to respiratory tract irritation, and ingestion can cause

gastrointestinal irritation.[3]

Signal Word: Danger[1][2]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2]

H318: Causes serious eye damage.[4]

II. Personal Protective Equipment (PPE): Your First
Line of Defense

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b085499?utm_src=pdf-interest
https://www.benchchem.com/product/b085499?utm_src=pdf-body
https://www.benchchem.com/product/b085499?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_617239763_N-ButylDiethanolamine-CASNO-102-79-4-MSDS.pdf
https://spanlab.in/uploads/products/MSDS-nnbutyldiethanolamine-CASNO-102-79-2384P-EN.pdf
https://pim-resources.coleparmer.com/sds/23198.pdf
https://www.cdhfinechemical.com/images/product/msds/37_617239763_N-ButylDiethanolamine-CASNO-102-79-4-MSDS.pdf
https://spanlab.in/uploads/products/MSDS-nnbutyldiethanolamine-CASNO-102-79-2384P-EN.pdf
https://www.cdhfinechemical.com/images/product/msds/37_617239763_N-ButylDiethanolamine-CASNO-102-79-4-MSDS.pdf
https://spanlab.in/uploads/products/MSDS-nnbutyldiethanolamine-CASNO-102-79-2384P-EN.pdf
https://www.tcichemicals.com/OP/en/p/B0725
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The appropriate selection and use of PPE are critical to prevent exposure to N-
Butyldiethanolamine. The following table summarizes the recommended PPE.

Body Part
Personal Protective

Equipment
Standards & Specifications

Eyes/Face

Tightly fitting safety goggles or

a face shield (minimum 8-

inch).[1]

Must be approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1][3]

Skin

Chemical-resistant gloves

(e.g., Butyl, Nitrile, Neoprene,

Polyvinyl chloride, Viton).[5] A

complete suit protecting

against chemicals is also

recommended.[1]

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact.[1]

Respiratory

An air-purifying respirator with

appropriate cartridges (e.g.,

type ABEK) should be used if

ventilation is inadequate or as

a backup to engineering

controls.[1]

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[3]

III. Operational Plan: From Receipt to Disposal
A systematic approach to handling N-Butyldiethanolamine is essential for laboratory safety.

The following workflow outlines the key steps.
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Standard Operating Procedure for N-Butyldiethanolamine

Preparation
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Storage & Disposal
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Use in Ventilated Area

Dispense Carefully
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Clean Work Area

Doff PPE

Wash Hands

Store Properly
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Step-by-Step Handling Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before handling the chemical.

Put on all required PPE as detailed in the table above.

Ensure that a safety shower and eyewash station are readily accessible and in good

working order.[3][6]

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.[2][3]

When dispensing, do so carefully to avoid splashes or creating mists.

Keep the container tightly closed when not in use.[2][3]

Post-Handling:

Clean the work area thoroughly after use.

Remove PPE carefully, avoiding contamination of your skin or clothing.

Wash hands and any other exposed skin areas with soap and water before eating,

drinking, or smoking.[2]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[2][3][6]

Keep containers tightly closed to prevent leakage.[1][6]

IV. Emergency Procedures: Immediate Actions
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In the event of an exposure or spill, prompt and correct action is crucial.

First Aid Measures:

Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][3] Seek immediate

medical attention.[2][3]

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes while removing

contaminated clothing and shoes.[1][3] Seek

medical attention.[3]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen.[1][3] Seek medical attention.[3]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, give 2-4 cupfuls of milk or

water.[1][3] Never give anything by mouth to an

unconscious person.[1][3] Seek medical

attention.[3]

Spill Response Plan:

A spill of N-Butyldiethanolamine should be treated as a hazardous situation. The following

workflow details the appropriate response.
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N-Butyldiethanolamine Spill Response Workflow
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Step-by-Step Spill Cleanup Protocol:

Assess and Secure:

Immediately evacuate personnel from the spill area.[1]

Alert others in the vicinity.

Put on the appropriate PPE, including respiratory protection if necessary.[1]

Contain and Clean:

Ensure the area is well-ventilated.[3]

If possible and safe to do so, prevent further leakage or spillage.

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[3]

Dispose and Decontaminate:

Carefully collect the absorbed material and place it into a suitable, closed container for

disposal as hazardous waste.[1]

Clean the spill area thoroughly.

Dispose of the contaminated waste in accordance with all local, regional, and national

hazardous waste regulations.[6] Chemical waste generators must determine whether a

discarded chemical is classified as a hazardous waste.[6]

V. Quantitative Data Summary
The following table provides a summary of key quantitative data for N-Butyldiethanolamine.
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Property Value

CAS Number 102-79-4[1][3]

Molecular Formula C8H19NO2[1]

Molecular Weight 161.24 g/mol [1]

Appearance Pale yellow viscous liquid[3]

Boiling Point 273-275 °C / 741 mmHg

Melting Point -70 °C[6]

Flash Point 141 °C / 285.8 °F (closed cup)[6]

Specific Gravity 0.968[6]

Vapor Pressure 1.2 Pa @ 25 °C[6]

Vapor Density 5.55[6]

pH 11.1 (100 g/l aq. solution)[6]

Oral LD50 (Rat) 4250 mg/kg[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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